1,3,4,5-Tetracaffeoylquinic acid

• CAS No.: 158364-86-4
• Molecular Formula: C43H36O18
• Molecular Weight: 840.7 g/mol
• IUPAC Name: (3R,5R)-1,3,4,5-tetrakis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C43H36O18/c44-27-9-1-23(17-31(27)48)5-13-37(52)58-35-21-43(42(56)57,61-40(55)16-8-26-4-12-30(47)34(51)20-26)22-36(59-38(53)14-6-24-2-10-28(45)32(49)18-24)41(35)60-39(54)15-7-25-3-11-29(46)33(50)19-25/h1-20,35-36,41,44-51H,21-22H2,(H,56,57)/b13-5+,14-6+,15-7+,16-8+/t35-,36-,41?,43?/m1/s1
• InChI Key: VTHDRBWIVRFQKI-ACGCXUJOSA-N
• SMILES: C1C(C(C(CC1(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)OC(=O)C=CC3=CC(=C(C=C3)O)O)OC(=O)C=CC4=CC(=C(C=C4)O)O)OC(=O)C=CC5=CC(=C(C=C5)O)O
• Isomeric SMILES: C1C(C[C@H](C([C@@H]1OC(=O)/C=C/C2=CC(=C(C=C2)O)O)OC(=O)/C=C/C3=CC(=C(C=C3)O)O)OC(=O)/C=C/C4=CC(=C(C=C4)O)O)(OC(=O)/C=C/C5=CC(=C(C=C5)O)O)C(=O)O

Description

Overview of Caffeoylquinic Acid (CQA) Class within Specialized Plant Metabolites

Caffeoylquinic acids (CQAs) represent a significant class of specialized metabolites found in a variety of plants. nih.govacs.org These compounds are esters formed from caffeic acid and quinic acid. nih.gov As secondary metabolites, they are part of the phenylpropanoid pathway and play a role in the plant's defense against various stresses. nih.gov Humans regularly consume CQAs, often in milligram to gram amounts, through their diet, particularly from plant-based foods and beverages. nih.govnih.gov

The basic structure of CQAs involves a quinic acid core that can be acylated with one to four caffeic acid units. nih.gov This variability gives rise to a large number of potential isomers, including four monoCQAs, six diCQAs, four triCQAs, and one tetraCQA. nih.gov The study of these compounds is an active area of research, with ongoing efforts to understand their biosynthesis, bioactivity, and potential applications. acs.orgnih.gov

Significance of Acyl-Quinic Acid Derivatives in Phytochemical Research

Acyl-quinic acid derivatives, including the prominent caffeoylquinic acids, are a diverse group of plant-derived compounds that have been the subject of extensive phytochemical research for over a century. acs.orgrsc.org These compounds are primarily formed through the esterification of a hydroxycinnamic acid, such as caffeic, ferulic, or p-coumaric acid, with quinic acid. rsc.orgresearchgate.net

The interest in these derivatives stems from their widespread occurrence in the plant kingdom and their diverse biological activities. acs.orgnih.govresearchgate.net Research has focused on their isolation, structural elucidation, and quantification in various plant species. acs.orgnih.gov Modern analytical techniques like NMR and mass spectrometry have been instrumental in characterizing the complex array of these compounds found in nature. rsc.org Furthermore, understanding their biosynthesis, metabolism in the human body, and their role within the plants themselves are key areas of investigation. rsc.orgresearchgate.net

Contextualizing 1,3,4,5-Tetracaffeoylquinic Acid (1,3,4,5-tetraCQA) within CQA Family

Within the family of caffeoylquinic acids, 1,3,4,5-tetracaffeoylquinic acid (1,3,4,5-tetraCQA) is a unique member as the sole tetra-substituted CQA. nih.gov It is a cinnamate (B1238496) ester that results from the formal condensation of the hydroxyl groups at positions 1, 3, 4, and 5 of (-)-quinic acid with four molecules of trans-caffeic acid. nih.govebi.ac.uk

Compared to other members of the CQA family, such as the more common mono-, di-, and tri-caffeoylquinic acids, 1,3,4,5-tetraCQA is reported less frequently in scientific literature. nih.gov Its complex structure, with four caffeoyl groups esterified to the quinic acid core, distinguishes it from its less substituted counterparts. nih.govnih.gov

Table 1: Chemical Properties of 1,3,4,5-Tetracaffeoylquinic Acid

Property	Value	Source
Molecular Formula	C43H36O18	nih.gov
Molecular Weight	840.7 g/mol	nih.gov
IUPAC Name	(3R,5R)-1,3,4,5-tetrakis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]cyclohexane-1-carboxylic acid	nih.gov

Scope and Academic Relevance of 1,3,4,5-Tetracaffeoylquinic Acid Studies

The academic relevance of studying 1,3,4,5-tetracaffeoylquinic acid lies in its potential biological activities and its role as a phytochemical marker in certain plant species. Although less common than other CQAs, its presence has been noted in specific plants, contributing to the understanding of their chemical composition.

Research has identified 1,3,4,5-tetraCQA in the leaves of Camellia sinensis (tea) and in Pluchea indica leaves. nih.govresearchgate.net It has also been reported in Zea mays. neist.res.in The study of its biological effects is an emerging field. For instance, like other caffeoylquinic acids, it is investigated for its potential antioxidant and anti-inflammatory properties. researchgate.net The presence of multiple caffeoyl groups is thought to influence its bioactivity. wikipedia.org

Further research into 1,3,4,5-tetraCQA is warranted to fully elucidate its natural distribution, biosynthetic pathways, and a more comprehensive profile of its biological activities. The challenges in its isolation and characterization, due to its complexity and potential for degradation, also present an area for analytical methodology development. nih.gov

Occurrence and Natural Distribution of 1,3,4,5 Tetracaffeoylquinic Acid

Identified Plant Sources of 1,3,4,5-Tetracaffeoylquinic Acid

The occurrence of 1,3,4,5-tetracaffeoylquinic acid has been confirmed in a select number of botanical species, highlighting its specialized role in plant metabolism.

Specific Botanical Species Containing 1,3,4,5-Tetracaffeoylquinic Acid

Detailed phytochemical analyses have successfully isolated and identified 1,3,4,5-tetracaffeoylquinic acid in the following plants:

Pluchea symphytifolia : This species is a notable source from which 1,3,4,5-tetra-O-caffeoylquinic acid was isolated. nih.govresearchgate.net Its discovery in this plant was part of a broader investigation into the various caffeoylquinic acids present. nih.gov

Camellia sinensis : More commonly known as the tea plant, Camellia sinensis has been identified as containing 1,3,4,5-tetracaffeoylquinic acid, particularly in its aged leaves. nih.gov

Distribution Across Plant Families

The known distribution of 1,3,4,5-tetracaffeoylquinic acid appears concentrated in specific plant families:

Asteraceae : The identification of the compound in Pluchea symphytifolia places it within the Asteraceae family. nih.govresearchgate.net This family, also known as the daisy or sunflower family, is well-recognized for its complex and diverse secondary metabolites, including a wide array of caffeoylquinic acid derivatives. smolecule.comscirp.org

Theaceae : The presence of 1,3,4,5-tetracaffeoylquinic acid in Camellia sinensis links it to the Theaceae family. nih.gov

Occurrence in Different Plant Organs and Tissues

Research indicates that the accumulation of 1,3,4,5-tetracaffeoylquinic acid is localized to specific parts of the plant. In Pluchea symphytifolia, the compound was successfully isolated from the aerial parts of the plant. nih.govresearchgate.net In the case of Camellia sinensis, it was specifically reported in the leaves that had undergone an aging process. nih.gov

Table 1: Identified Plant Sources and Tissue Distribution of 1,3,4,5-Tetracaffeoylquinic Acid

Botanical Species	Plant Family	Plant Organ/Tissue
Pluchea symphytifolia	Asteraceae	Aerial Parts
Camellia sinensis	Theaceae	Aged Leaves

Comparative Abundance of 1,3,4,5-Tetracaffeoylquinic Acid Relative to Other CQAs

Within the broader class of caffeoylquinic acids, 1,3,4,5-tetracaffeoylquinic acid is considered to be one of the less common derivatives. nih.gov Caffeoylquinic acids are categorized based on the number of caffeic acid groups attached to the quinic acid core, ranging from mono-CQAs (one group) to tetra-CQAs (four groups). nih.gov

Mono-caffeoylquinic acids, such as 3-CQA (chlorogenic acid), 4-CQA, and 5-CQA, are among the most prevalent and have been reported in numerous plant species. nih.gov Dicaffeoylquinic acids (diCQAs), including isomers like 3,5-diCQA and 4,5-diCQA, are also commonly found and are often the principal components in many plants within the Asteraceae family. scirp.org Even tricaffeoylquinic acids have been noted in various sources. nih.govontosight.ai

In contrast, 1,3,4,5-tetracaffeoylquinic acid is the least reported of all the caffeoylquinic acids, making its detection noteworthy. nih.gov The structural complexity and higher degree of esterification may contribute to its more limited distribution and lower concentration compared to the more widespread mono- and di-caffeoylquinic acids. nih.gov

Table 2: Comparative Overview of Caffeoylquinic Acid (CQA) Classes

CQA Class	Example Compounds	General Abundance/Reporting Frequency
Mono-caffeoylquinic acids (monoCQAs)	3-CQA, 4-CQA, 5-CQA	Highly prevalent; reported in hundreds of plant species. nih.gov
Di-caffeoylquinic acids (diCQAs)	1,5-diCQA, 3,5-diCQA, 4,5-diCQA	Common; principal components in many Asteraceae species. scirp.org
Tri-caffeoylquinic acids (triCQAs)	3,4,5-triCQA	Less common than mono- and diCQAs but reported in various plants. nih.govontosight.ai
Tetra-caffeoylquinic acids (tetraCQAs)	1,3,4,5-tetraCQA	Least reported of all CQA classes. nih.gov

Biosynthesis and Metabolic Pathways of Caffeoylquinic Acids Relevant to 1,3,4,5 Tetracaffeoylquinic Acid

Phenylpropanoid Pathway Precursors for CQA Synthesis

The journey to synthesizing caffeoylquinic acids, including the tetra-acylated form, begins with the phenylpropanoid pathway . nih.govnih.gov This fundamental pathway in plants is responsible for producing a vast array of phenolic compounds. The primary precursor for this pathway is the aromatic amino acid phenylalanine , which is itself synthesized via the shikimic acid pathway. nih.govtaylorandfrancis.com

The initial steps of the phenylpropanoid pathway convert phenylalanine into key intermediates that serve as building blocks for CQAs. These steps are catalyzed by a series of well-characterized enzymes:

Phenylalanine ammonia-lyase (PAL) : This enzyme catalyzes the deamination of phenylalanine to produce cinnamic acid . nih.govtaylorandfrancis.com

Cinnamate (B1238496) 4-hydroxylase (C4H) : C4H then hydroxylates cinnamic acid at the para-position of its phenyl ring, yielding p-coumaric acid . nih.gov

4-Coumarate:CoA ligase (4CL) : This enzyme activates the carboxyl group of p-coumaric acid by forming a thioester bond with coenzyme A, resulting in p-coumaroyl-CoA . nih.govwikipedia.org

These three initial reactions provide the essential activated hydroxycinnamoyl unit required for the subsequent steps leading to the diverse family of caffeoylquinic acids.

Enzymatic Mechanisms in Caffeoylquinic Acid Formation

The assembly of caffeoylquinic acids from the precursors generated by the phenylpropanoid pathway involves a variety of enzymes with distinct mechanisms and substrate specificities. These enzymatic steps are crucial for the esterification of quinic acid with one or more caffeoyl moieties.

One of the primary and most studied routes for CQA synthesis involves the enzyme Hydroxycinnamoyl-CoA Quinate Hydroxycinnamoyl Transferase (HQT) . researchgate.netmdpi.com HQT is a key enzyme that catalyzes the transfer of a hydroxycinnamoyl group from an activated CoA thioester, such as caffeoyl-CoA, to the hydroxyl group of quinic acid. researchgate.netuniprot.org

The synthesis of the common CQA, chlorogenic acid (3-CQA), is a critical step. HQT directly catalyzes the reaction between caffeoyl-CoA and quinic acid to produce 3-CQA. mdpi.comnih.gov This reaction is considered a major route for CQA biosynthesis in many plant species, including potato, tomato, and tobacco. researchgate.net Research has shown that HQT has a preference for quinate as the acyl acceptor. uniprot.orgfrontiersin.org The formation of di- and tri-caffeoylquinic acids can occur through the sequential action of HQT or other related transferases, which add further caffeoyl groups to the mono-CQA core. While the direct synthesis of 1,3,4,5-tetracaffeoylquinic acid by HQT has not been explicitly detailed, it is plausible that it occurs through a stepwise acylation process.

In some plant species, particularly where HQT activity is low or absent, an alternative pathway involving Hydroxycinnamoyl D-Glucose: Quinate Hydroxycinnamoyl Transferase (HCGQT) is utilized. researchgate.netnih.gov This pathway, identified in species like sweet potato, involves a two-step process:

Cinnamic acid is first converted to cinnamoyl-glucose.

This is then hydroxylated to form caffeoyl-glucose.

Finally, HCGQT transfers the caffeoyl group from caffeoyl-glucose to quinic acid to synthesize 3-CQA. nih.govresearchgate.net

This pathway highlights the metabolic flexibility within plants for producing essential compounds like CQAs.

The enzyme Hydroxycinnamoyl Transferase (HCT) plays a versatile role in the phenylpropanoid pathway. HCT can catalyze the transfer of p-coumaroyl and caffeoyl groups between CoA and shikimate or quinate esters. frontiersin.orgunito.it One significant pathway involving HCT and p-Coumarate 3'-Hydroxylase (C3'H) proceeds as follows:

HCT first catalyzes the formation of p-coumaroyl-quinate from p-coumaroyl-CoA and quinic acid. researchgate.netmdpi.com

C3'H then hydroxylates p-coumaroyl-quinate to produce caffeoylquinate (chlorogenic acid) . researchgate.netmdpi.com

HCT is considered a pivotal enzyme as it can also be involved in the synthesis of lignin (B12514952) precursors. frontiersin.orgmdpi.com The reversible nature of the HCT reaction also adds to the complexity of the metabolic grid. frontiersin.org

Recent research has uncovered a novel enzyme involved in the synthesis of dicaffeoylquinic acids (diCQAs). A GDSL lipase-like enzyme , named isochlorogenic acid synthase (IbICS), was identified in sweet potato (Ipomoea batatas). nih.govnih.gov This enzyme catalyzes the production of 3,5-dicaffeoylquinic acid (3,5-diCQA) through an acyltransferase reaction that utilizes two molecules of 3-caffeoylquinic acid (3-CQA). nih.gov This discovery revealed a new mechanism for the formation of more complex CQAs, where a mono-CQA can act as both the acyl donor and acceptor. This pathway is distinct from the CoA-dependent reactions catalyzed by HQT and HCT. nih.govresearchgate.net

A more recently discovered pathway for CQA biosynthesis involves a peroxidase-type p-coumaric acid 3-hydroxylase . nih.govnih.gov This enzyme provides a parallel route for the conversion of 4-coumarate to caffeate, a crucial hydroxylation step. unt.edufrontiersin.org This bifunctional peroxidase can directly hydroxylate 4-coumarate to produce caffeate, which can then be activated to caffeoyl-CoA and subsequently used for CQA synthesis. unt.edunih.gov This finding revises the traditional understanding of the lignin and CQA biosynthetic pathways, suggesting a more interconnected and flexible metabolic network than previously thought.

Elucidation Challenges in Tri- and Tetracaffeoylquinic Acid Biosynthesis

The biosynthesis of more complex caffeoylquinic acids, such as tricaffeoylquinic acids (triCQAs) and the singular tetracaffeoylquinic acid (tetraCQA), presents considerable challenges to researchers. nih.gov While the pathways for mono- and some diCQAs have been identified, knowledge regarding the formation of these higher-order esters is limited. nih.gov

Several factors contribute to the difficulty in elucidating these biosynthetic routes:

Enzymatic Specificity and promiscuity: The enzymes responsible for synthesizing CQAs, primarily hydroxycinnamoyl-CoA:quinic acid hydroxycinnamoyl transferases (HQTs) and hydroxycinnamoyl-CoA:shikimate/quinate hydroxycinnamoyl transferases (HCTs), can exhibit a range of activities. For instance, HQT in tomato (Solanum lycopersicum) can produce 3,5-diCQA from 3-CQA through two different mechanisms: one using caffeoyl-CoA as the acyl donor and another using a second 3-CQA molecule as both donor and acceptor. nih.gov This enzymatic flexibility complicates the mapping of a linear, predictable pathway for the addition of third and fourth caffeoyl groups.

Acyl Migration: Dicaffeoylquinic acid isomers such as 3,4-diCQA and 4,5-diCQA can be formed through the spontaneous, non-enzymatic acyl migration of 3,5-diCQA within the plant vacuole. nih.gov This phenomenon makes it difficult to distinguish between products of direct enzymatic synthesis and those resulting from subsequent chemical rearrangements, obscuring the true biosynthetic endpoints.

Low Abundance: Tetracaffeoylquinic acids are found infrequently in the plant kingdom. sci-hub.se Their rarity makes isolation and characterization in sufficient quantities for biosynthetic studies a significant hurdle.

Complex Isomerism: Quinic acid has four positions (1, 3, 4, and 5) where caffeic acid can be attached, leading to four possible triCQA isomers and one tetraCQA isomer. nih.gov Distinguishing between these closely related isomers analytically is challenging and requires sophisticated techniques, further complicating the study of their specific formation. nih.gov

Recent discoveries, such as a GDSL lipase-like enzyme in sweet potato (Ipomoea batatas) that synthesizes 3,5-diCQA from two molecules of 3-CQA, highlight that enzymes outside the well-known BAHD acyltransferase family are involved. nih.govresearchgate.net This finding suggests that the enzymatic machinery for creating complex CQAs may be more diverse than previously thought, adding another layer to the puzzle of their biosynthesis.

In Vivo Biotransformation by Gut Microbiota

Once consumed, complex polyphenols like 1,3,4,5-tetracaffeoylquinic acid are generally not absorbed in the small intestine due to their size and complexity. mdpi.com Instead, they travel to the colon, where they are extensively metabolized by the resident gut microbiota. mdpi.comuantwerpen.be While direct studies on the biotransformation of 1,3,4,5-tetracaffeoylquinic acid are not available, the metabolic fate can be inferred from the well-documented pathways of simpler CQAs, such as chlorogenic acid (a mono-CQA). nih.govresearchgate.net

The biotransformation process is believed to occur in a stepwise manner:

Ester Hydrolysis: The initial and most crucial step is the hydrolysis of the ester bonds linking the caffeic acid moieties to the quinic acid core. researchgate.netnih.gov This is carried out by microbial enzymes called cinnamoyl esterases. nih.gov For 1,3,4,5-tetracaffeoylquinic acid, this would lead to the release of free caffeic acid, quinic acid, and various intermediate tri-, di-, and mono-caffeoylquinic acids.

Further Metabolism of Released Moieties: The released caffeic acid undergoes further microbial transformation. These reactions typically include hydrogenation of the double bond in the side chain and dehydroxylation of the catechol group. nih.govresearchgate.net This leads to the formation of a series of smaller, more readily absorbable phenolic acids, such as dihydrocaffeic acid, 3-(3-hydroxyphenyl)propanoic acid, and dihydroferulic acid. researchgate.net

Variability: The specific metabolites produced can vary significantly between individuals, depending on the composition and activity of their unique gut microbiota. nih.govscholarsportal.info For example, studies on chlorogenic acid metabolism have shown that the order of hydrogenation, dehydroxylation, and ester hydrolysis can differ among subjects. nih.gov

A study using the gut bacterium Lactobacillus reuteri demonstrated its ability to convert 5-O-caffeoylquinic acid into several metabolites, including, for the first time, esculetin, through an oxidative pathway. nih.gov This highlights that beyond simple hydrolysis, more complex oxidative transformations can also occur. The complex structure of 1,3,4,5-tetracaffeoylquinic acid suggests it would serve as a precursor for a wide array of these smaller, bioavailable metabolites following microbial breakdown in the colon.

Isolation, Characterization, and Analytical Methodologies for 1,3,4,5 Tetracaffeoylquinic Acid

Extraction Techniques for Academic Research

The initial step in studying 1,3,4,5-tetracaffeoylquinic acid involves its extraction from plant sources. In academic research, various solvent-based methods are employed to isolate this and other caffeoylquinic acids. The choice of solvent is critical and is often dictated by the polarity of the target compounds.

Commonly used solvents for the extraction of caffeoylquinic acids include water, ethanol (B145695), methanol (B129727), and mixtures thereof. mdpi.comresearchgate.net Ethanol-water mixtures are particularly effective, as ethanol enhances the solubility of less polar compounds like dicaffeoylquinic acids, while water aids in desorbing the molecules from the plant matrix. mdpi.com For instance, the extraction of 3,5-dicaffeoylquinic acid is optimized with a higher ethanol fraction (45-75%) compared to the more polar 5-caffeoylquinic acid (30-65%). mdpi.com Given that the polarity of caffeoylquinic acids decreases with an increasing number of caffeic acid substituents, it can be inferred that a higher concentration of organic solvent would be beneficial for the efficient extraction of the more lipophilic 1,3,4,5-tetracaffeoylquinic acid. nih.gov

Accelerated Solvent Extraction (ASE) has emerged as a green and efficient technique for recovering caffeoylquinic acids. mdpi.com This method utilizes elevated temperatures and pressures to enhance extraction efficiency while reducing solvent consumption. mdpi.com For example, optimal conditions for extracting 5-CQA and 3,5-diCQA from forced chicory roots were found to be 107 °C with 46% ethanol and 95 °C with 57% ethanol, respectively. mdpi.com Such techniques could be adapted for the extraction of 1,3,4,5-tetracaffeoylquinic acid, likely requiring adjustments to the solvent composition and temperature to account for its specific solubility characteristics.

Purification Strategies for Enhanced Compound Purity

Following extraction, purification is a crucial step to obtain 1,3,4,5-tetracaffeoylquinic acid of high purity for detailed structural elucidation and bioactivity studies. The structural similarity among caffeoylquinic acid isomers makes their separation challenging, often necessitating advanced chromatographic techniques. mdpi.com

High-Speed Counter-Current Chromatography (HSCCC)

High-Speed Counter-Current Chromatography (HSCCC) is a liquid-liquid partition chromatography technique that has proven effective for the fractionation and purification of caffeoylquinic acids. mdpi.com A significant advantage of HSCCC is the elimination of irreversible adsorption to a solid support, which can lead to sample degradation and loss. mdpi.com This method has been successfully used to purify various caffeoylquinic acids, including 3-caffeoylquinic acid, 3,5-dicaffeoylquinic acid, and 4,5-dicaffeoylquinic acid. mdpi.com

The selection of an appropriate two-phase solvent system is paramount for a successful HSCCC separation. For the purification of caffeoylquinic acid derivatives from burdock roots, a combination of HSCCC and semi-preparative HPLC was employed. The crude extract was first fractionated using macroporous resin, and these fractions were then subjected to HSCCC with solvent systems composed of petroleum ether-ethyl acetate-methanol-water at varying ratios. mdpi.com This approach yielded several caffeoylquinic acid derivatives with high purity. mdpi.com

Chromatographic Separation Methods

To resolve the complex mixtures of caffeoylquinic acids obtained after initial extraction and purification, various chromatographic techniques are utilized. These methods are essential for both the analytical quantification and preparative isolation of 1,3,4,5-tetracaffeoylquinic acid.

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC)

High-Performance Liquid Chromatography (HPLC) and its more advanced counterpart, Ultra-High-Performance Liquid Chromatography (UHPLC), are the most widely used techniques for the analysis of caffeoylquinic acids. nih.govscielo.brscienceopen.com These methods offer high resolution, sensitivity, and reproducibility.

A variety of stationary phases are employed, with C18 columns being the most common. scielo.brwjpmr.com However, due to the structural similarities of caffeoylquinic acid isomers, achieving baseline separation can be challenging on standard C18 columns. nih.gov Phenyl-hexyl and pentafluorophenyl (PFP) columns have shown improved selectivity for these compounds. nih.govscienceopen.comnih.gov For instance, a phenyl-hexyl column with a mobile phase of acetonitrile (B52724) and 0.25% acetic acid in water provided optimal separation for several mono- and di-caffeoylquinic acids. scienceopen.com Similarly, a PFP column with 0.5% formic acid as the mobile phase was successful in analyzing tricarboxylic acid cycle metabolites, a class of compounds that shares some analytical challenges with caffeoylquinic acids. nih.gov

The mobile phase typically consists of a mixture of an organic solvent (e.g., acetonitrile or methanol) and an acidic aqueous solution (e.g., water with formic acid or acetic acid). waters.comresearchgate.net The acidic conditions help to suppress the ionization of the carboxylic acid and phenolic hydroxyl groups, leading to better peak shapes and retention. wjpmr.com Gradient elution is often necessary to resolve the wide range of polarities present in a crude extract containing various caffeoylquinic acids. researchgate.net

Table 1: HPLC and UHPLC Method Parameters for Caffeoylquinic Acid Analysis

Parameter	HPLC Method 1 scienceopen.com	HPLC Method 2 wjpmr.com	UHPLC Method nih.gov
Column	Phenyl-hexyl	C18	Inertsil Phe-3
Mobile Phase A	0.25% Acetic Acid in Water	0.2% Ortho-phosphoric Acid in Water	Water
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile
Elution	Isocratic (12.5:78.5 v/v)	Isocratic (81:19)	Gradient
Detection	UV (330 nm)	UV (325 nm)	Mass Spectrometry

This table is interactive. Click on the headers to sort.

pH-Zone-Refining Counter-Current Chromatography (pH-ZRCCC)

For preparative-scale separations of acidic and basic compounds, pH-zone-refining counter-current chromatography (pH-ZRCCC) is a powerful technique. nih.govnih.govnih.gov This method separates compounds based on their pKa values and hydrophobicity. nih.gov It allows for a significantly higher sample loading capacity compared to standard HSCCC, often in the multi-gram range. nih.gov

In pH-ZRCCC, a retainer (an acid or base) is added to the stationary phase, and an eluter (a base or acid) is added to the mobile phase. nih.gov This creates a pH gradient along the column, causing the analytes to focus into sharp, rectangular peaks corresponding to their pKa values. cofc.edu This technique has been successfully applied to the separation of isomeric caffeoylquinic acids from Lonicerae japonicae Flos. nih.gov A two-phase solvent system of ethyl acetate-n-butanol-acetonitrile-water (3:1:1:5, v/v/v/v) was used, with trifluoroacetic acid as the retainer in the upper phase and ammonium (B1175870) hydroxide (B78521) as the eluter in the lower phase. nih.gov

Microemulsion Liquid Chromatography (MELC)

Microemulsion Liquid Chromatography (MELC) is a green and efficient alternative to conventional reversed-phase HPLC. nih.gov This technique utilizes an oil-in-water (O/W) microemulsion as the mobile phase, which can enhance the separation of compounds with similar polarities. nih.gov

A MELC method was developed for the determination of caffeoylquinic acid isomers in honeysuckle samples. nih.gov The optimized mobile phase consisted of 3.0% w/v propionic acid, 0.5% w/v ethyl acetate, 1.0% w/v sodium dodecyl sulfate (B86663) (SDS), 5% w/v acetonitrile, and 90.5% v/v water, with 25 mM sodium dihydrogen phosphate (B84403) at pH 3. nih.gov This method demonstrated excellent resolution and sensitivity, with detection limits below 17.3 ng/mL. nih.gov Another study on microemulsion electrokinetic chromatography (MEEKC) for separating caffeoylquinic acid isomers also highlighted the effectiveness of a low-pH buffer (pH 2.25) in maintaining the stability of the compounds. rsc.org

Mass Spectrometry (MS)-Based Characterization

Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), is an indispensable tool for the characterization of 1,3,4,5-tetracaffeoylquinic acid and its isomers. nih.govnih.gov MS provides information about the molecular weight and elemental composition of the compound, while tandem mass spectrometry (MS/MS or MSn) reveals structural details through fragmentation patterns. nih.govresearchgate.netnih.gov

The fragmentation of caffeoylquinic acids in negative ion mode electrospray ionization (ESI) typically involves the loss of caffeoyl moieties (162 Da) and the quinic acid core (192 Da). researchgate.netresearchgate.net The specific fragmentation pattern can help to distinguish between different isomers. nih.govnih.gov For example, the relative intensities of fragment ions can differ between isomers, providing a basis for their identification. nih.gov

For dicaffeoylquinic acids, the fragmentation pathways are more complex. The loss of a caffeic acid unit ([M-H-180]⁻) is a common fragmentation pathway. researchgate.net The subsequent fragmentation can help to elucidate the positions of the caffeoyl groups. researchgate.netresearchgate.net While specific fragmentation data for 1,3,4,5-tetracaffeoylquinic acid is less commonly reported, the principles of fragmentation observed for mono- and di-caffeoylquinic acids can be extrapolated. The MS spectrum would be expected to show a molecular ion peak corresponding to its molecular formula, C43H36O18, and sequential losses of caffeoyl groups. nih.gov

Table 2: Key Mass Spectrometry Data for Caffeoylquinic Acid Analysis

Compound Class	Precursor Ion (m/z)	Key Fragment Ions (m/z)	Reference
Mono-caffeoylquinic acids	353 [M-H]⁻	191, 179, 173, 135	researchgate.netresearchgate.net
Di-caffeoylquinic acids	515 [M-H]⁻	353, 191, 179, 173	researchgate.netresearchgate.net
1,3,4,5-Tetracaffeoylquinic acid	839 [M-H]⁻	Expected fragments from sequential loss of caffeoyl groups	nih.gov

This table is interactive. Click on the headers to sort.

High-resolution mass spectrometry (HRMS) is crucial for determining the elemental composition of the parent and fragment ions, further confirming the identity of the compound. researchgate.net

The isolation and characterization of 1,3,4,5-tetracaffeoylquinic acid from natural sources is a multi-step process that requires a combination of sophisticated extraction, purification, and analytical techniques. The choice of methods is guided by the physicochemical properties of the compound, particularly its polarity and acidic nature. While HPLC and UHPLC coupled with mass spectrometry are the cornerstones of modern analysis, techniques like HSCCC and pH-ZRCCC offer powerful solutions for preparative-scale purification. The continued development and refinement of these methodologies will be essential for unlocking the full scientific potential of this complex and intriguing natural product.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS, LC-MSn) for Identification and Quantification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a cornerstone technique for the analysis of 1,3,4,5-tetracaffeoylquinic acid. This method offers high sensitivity and selectivity, which are crucial for distinguishing this compound from a complex mixture of other phytochemicals. researchgate.net Ultra-high-performance liquid chromatography (UHPLC) systems, often paired with triple quadrupole or high-resolution mass spectrometers like Orbitrap and time-of-flight (TOF) analyzers, are considered the gold standard for both targeted and untargeted analysis of CQAs. nih.gov

In a typical LC-MS/MS workflow, the compound is first separated from other components in a sample using a reversed-phase column, such as a C18 column. researchgate.net The separated compound then enters the mass spectrometer, where it is ionized, often using negative electrospray ionization (ESI). The resulting precursor ion is then subjected to fragmentation, and the resulting product ions are detected. This fragmentation pattern is highly specific to the compound's structure and can be used for its unambiguous identification.

For quantification, a specific precursor-to-product ion transition is monitored in what is known as multiple reaction monitoring (MRM). This targeted approach allows for the precise measurement of the compound's concentration even at low levels. The development of robust LC-MS/MS methods is essential for pharmacokinetic studies and for determining the concentration of 1,3,4,5-tetracaffeoylquinic acid in various biological matrices. nih.gov

Table 1: LC-MS/MS Parameters for the Analysis of Caffeoylquinic Acids

Parameter	Description
Chromatography System	Ultra-High-Performance Liquid Chromatography (UHPLC) nih.gov
Column	Reversed-phase C18 researchgate.net
Ionization Source	Electrospray Ionization (ESI) in negative mode nih.gov
Mass Analyzer	Triple Quadrupole, Orbitrap, or Time-of-Flight (TOF) nih.gov
Acquisition Mode	Multiple Reaction Monitoring (MRM) for quantification nih.gov

Matrix-Assisted Laser Desorption/Ionization Quadrupole Ion Trap Time-of-Flight Mass Spectrometry (MALDI-QIT-TOF MS)

While less common than LC-MS for routine quantification, Matrix-Assisted Laser Desorption/Ionization Quadrupole Ion Trap Time-of-Flight Mass Spectrometry (MALDI-QIT-TOF MS) offers distinct advantages for the structural characterization of complex molecules like 1,3,4,5-tetracaffeoylquinic acid. The strong UV-VIS absorption properties of the caffeic acid moieties within the molecule make it suitable for MALDI-MS applications. nih.gov

In this technique, the analyte is co-crystallized with a matrix material that strongly absorbs laser energy. A pulsed laser beam irradiates the sample, causing the matrix to desorb and ionize the analyte molecules with minimal fragmentation. The ions are then guided into a quadrupole ion trap, where they can be stored and further fragmented if desired, before being analyzed by a time-of-flight mass analyzer, which provides high-resolution mass data. This technique is particularly useful for obtaining accurate mass measurements, which aid in confirming the elemental composition of the molecule.

Electrospray Ionization (ESI) and Diode Array Detection (DAD) Integration

The integration of Electrospray Ionization (ESI) with a Diode Array Detector (DAD) in a liquid chromatography system provides complementary information for the comprehensive analysis of 1,3,4,5-tetracaffeoylquinic acid. dntb.gov.uafrontiersin.org ESI is a soft ionization technique that generates intact molecular ions, which are then analyzed by the mass spectrometer to determine the molecular weight and fragmentation patterns of the compound. nih.gov It is frequently operated in negative ion mode for the analysis of phenolic compounds like CQAs. frontiersin.org

Simultaneously, the Diode Array Detector (DAD) records the ultraviolet-visible (UV-Vis) spectrum of the compound as it elutes from the chromatography column. frontiersin.org Caffeoylquinic acids exhibit characteristic UV absorption maxima due to the presence of the caffeic acid chromophore. This UV spectrum serves as an additional layer of identification and can also be used for quantification, although it is generally less selective than mass spectrometric detection. researchgate.net The combination of mass spectrometric data (molecular weight and fragmentation) and UV-Vis spectral data strengthens the confidence in the identification of 1,3,4,5-tetracaffeoylquinic acid in complex samples. colab.ws

Spectroscopic Approaches for Structural Elucidation (e.g., Nuclear Magnetic Resonance Spectroscopy, UV-Vis Spectroscopy)

Beyond mass spectrometry, spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopy are indispensable for the definitive structural elucidation of 1,3,4,5-tetracaffeoylquinic acid. colab.ws

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. justia.com One-dimensional (1D) NMR experiments, such as ¹H and ¹³C NMR, reveal the number and types of protons and carbons present in the molecule. vt.edu Two-dimensional (2D) NMR experiments, such as COSY, HSQC, and HMBC, are used to establish the connectivity between atoms, allowing for the precise determination of the positions of the four caffeoyl groups on the quinic acid ring. justia.com While powerful, obtaining high-quality NMR data requires a relatively pure and substantial amount of the compound. vt.edu

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is a simpler and more readily available technique that provides information about the electronic transitions within a molecule. colab.ws The conjugated double bonds in the caffeic acid moieties of 1,3,4,5-tetracaffeoylquinic acid give rise to strong absorption in the UV region. nih.gov The characteristic absorption spectrum can be used as a preliminary identification tool and for quantitative analysis, although it lacks the specificity of mass spectrometry and NMR. researchgate.net

Table 2: Spectroscopic Data for Caffeoylquinic Acid Derivatives

Technique	Observed Features	Reference
¹H NMR	Signals for aromatic protons of caffeoyl groups and aliphatic protons of the quinic acid ring.	vt.edu
¹³C NMR	Resonances for carbonyl, olefinic, and aliphatic carbons.	vt.edu
UV-Vis	Strong absorption bands characteristic of caffeic acid.	nih.gov

Challenges in Analytical Characterization

Despite the advanced analytical techniques available, the characterization of 1,3,4,5-tetracaffeoylquinic acid is not without its challenges.

Isomer Resolution: A significant hurdle is the presence of numerous isomers of caffeoylquinic acids in natural sources. nih.gov These isomers often have very similar physicochemical properties, making their separation by conventional liquid chromatography challenging. The co-elution of isomers can lead to inaccurate quantification and misidentification. nih.gov

Standard Availability: The commercial availability of pure analytical standards for 1,3,4,5-tetracaffeoylquinic acid is limited. nih.gov This scarcity of standards hinders the development of accurate quantitative methods and makes the definitive confirmation of its identity difficult.

Matrix Effects: When analyzing 1,3,4,5-tetracaffeoylquinic acid in complex matrices such as plant extracts or biological fluids, other co-eluting compounds can interfere with the ionization process in the mass spectrometer. nih.gov This phenomenon, known as the matrix effect, can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification. Extensive method validation and the use of internal standards are necessary to mitigate matrix effects. nih.gov

Biological Activities and Underlying Mechanisms of 1,3,4,5 Tetracaffeoylquinic Acid and Related Cqas

Antioxidant Mechanisms and Assays

1,3,4,5-Tetracaffeoylquinic acid (TCQA) and other caffeoylquinic acids (CQAs) exhibit significant antioxidant activity through various mechanisms, which are commonly evaluated using specific in vitro assays. mdpi.comnih.govnih.gov These compounds' antioxidant properties are largely attributed to their chemical structure, particularly the presence of multiple hydroxyl groups on the caffeic acid moieties, which can donate hydrogen atoms to neutralize free radicals. mdpi.comnih.gov

Free Radical Scavenging (e.g., DPPH, ABTS)

The capacity of a compound to scavenge free radicals is a key indicator of its antioxidant potential. mdpi.com Two of the most common assays used to determine this are the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. nih.govmdpi.comresearchgate.net In these assays, the antioxidant compound reduces the stable colored radical (violet for DPPH, blue-green for ABTS) to a non-radical form, resulting in a color change that can be measured spectrophotometrically. nih.govmdpi.com

Research has demonstrated the potent free radical scavenging activity of various CQAs. For instance, 3,4,5-tri-O-caffeoylquinic acid has shown strong, concentration-dependent DPPH radical-scavenging activity. nih.gov Studies comparing different CQAs have indicated that the number and position of caffeoyl groups on the quinic acid moiety can influence the antioxidant efficacy. mdpi.com For example, dicaffeoylquinic acids often exhibit stronger activity than monocaffeoylquinic acids. mdpi.com

The following table summarizes the radical scavenging activity of various caffeoylquinic acids and related compounds from different studies.

Compound	Assay	IC50 / EC50 (µg/mL)	Source
MPBHQ	DPPH	7.93	nih.gov
Propyl gallate	DPPH	8.74	nih.gov
Hydroquinone	DPPH	11.34	nih.gov
TBHQ	DPPH	22.20	nih.gov
Propyl gallate	ABTS	18.17	nih.gov
Hydroquinone	ABTS	21.81	nih.gov
MPBHQ	ABTS	24.35	nih.gov
TBHQ	ABTS	33.34	nih.gov

Metal Chelating Activity

Another important antioxidant mechanism is the chelation of transition metal ions, such as iron (Fe²⁺) and copper (Cu²⁺). These metals can catalyze the formation of highly reactive oxygen species (ROS) through Fenton and Haber-Weiss reactions. By binding to these metal ions, antioxidants can prevent them from participating in these damaging reactions. nih.gov

Modulation of Oxidative Stress Pathways

Beyond direct radical scavenging and metal chelation, 1,3,4,5-tetracaffeoylquinic acid and related compounds can exert their antioxidant effects by modulating intracellular signaling pathways involved in the response to oxidative stress. mdpi.comnih.gov A key pathway is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. mdpi.com

Under normal conditions, Nrf2 is kept inactive in the cytoplasm. However, upon exposure to oxidative stress, Nrf2 is activated and moves to the nucleus, where it initiates the transcription of various antioxidant and cytoprotective genes. mdpi.com Studies have shown that 3,4,5-tri-O-caffeoylquinic acid can upregulate the expression of Nrf2 and its downstream target, heme oxygenase-1 (HO-1), thereby enhancing the cell's ability to combat oxidative damage. mdpi.com Furthermore, CQAs have been observed to suppress the activation of pro-inflammatory pathways like nuclear factor-κB (NF-κB), which can be triggered by oxidative stress. mdpi.com Some research also indicates that certain caffeoylquinic acids can down-regulate the secretion of pro-inflammatory chemokines like interleukin-8 (IL-8) induced by oxidative stress. researchgate.net

Enzyme Inhibition Activities

In addition to their antioxidant properties, 1,3,4,5-tetracaffeoylquinic acid and its relatives have been investigated for their ability to inhibit various enzymes involved in metabolic and inflammatory processes. nih.govmdpi.com

Glycosidase Inhibition (e.g., α-Glucosidase, α-Amylase)

α-Glucosidase and α-amylase are key enzymes in the digestion of carbohydrates. mdpi.comnih.gov By breaking down complex carbohydrates into simpler sugars, they facilitate glucose absorption into the bloodstream. mdpi.comnih.gov Inhibition of these enzymes can slow down carbohydrate digestion and reduce post-meal blood glucose spikes. nih.gov

Various caffeoylquinic acid derivatives have demonstrated inhibitory activity against both α-glucosidase and α-amylase. mdpi.comnih.gov The inhibitory potency can vary depending on the specific CQA isomer. mdpi.comnih.gov For example, dicaffeoylquinic acids have been shown to be potent inhibitors of α-amylase, with some isomers being more effective than the pharmaceutical drug acarbose. mdpi.com The mechanism of inhibition is often noncompetitive, meaning the inhibitor binds to a site on the enzyme other than the active site, altering the enzyme's conformation and reducing its catalytic efficiency. nih.gov

The table below presents the inhibitory activities of various compounds against α-glucosidase and α-amylase.

Compound	Enzyme	IC50 (µg/mL)	Source
7-methoxyrosmanol	α-Glucosidase	4.2 ± 0.7	mdpi.com
Rosmanol	α-Glucosidase	16.4 ± 1.1	mdpi.com
12-methoxycarnosic acid	α-Amylase	16.2 ± 0.3	mdpi.com
Carnosol	α-Amylase	19.8 ± 1.4	mdpi.com
Acarbose	α-Glucosidase	38.1	nih.gov
3-oxolupenal	α-Glucosidase	62.2	nih.gov
Katononic acid	α-Glucosidase	88.6	nih.gov

Cholinesterase and Lipoxygenase Inhibition

Cholinesterases, including acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), are enzymes that break down the neurotransmitter acetylcholine. nih.govjrespharm.com Inhibition of these enzymes is a therapeutic strategy for conditions characterized by a cholinergic deficit. Lipoxygenases are enzymes involved in the inflammatory cascade, catalyzing the production of pro-inflammatory mediators. nih.gov

Extracts containing caffeoylquinic acids have been evaluated for their inhibitory effects on these enzymes. nih.govnih.gov While some studies have reported moderate to low inhibitory activity of CQA-containing extracts against cholinesterases, the specific inhibitory potential of 1,3,4,5-tetracaffeoylquinic acid remains to be fully elucidated. nih.govnih.gov Similarly, derivatives of caffeic acid have been shown to inhibit lipoxygenase, suggesting that CQAs may also possess this activity. nih.gov

Urease Inhibition

Urease, a nickel-dependent metalloenzyme, is crucial for the survival and pathogenesis of certain bacteria, most notably Helicobacter pylori, the primary cause of peptic ulcers. ekb.egresearchgate.netnih.govumsha.ac.ir The enzyme catalyzes the hydrolysis of urea (B33335) to ammonia (B1221849) and carbamate, which subsequently decomposes to ammonia and carbon dioxide. This process elevates the pH of the stomach, allowing H. pylori to thrive in the acidic gastric environment. ekb.egnih.govumsha.ac.ir Consequently, the inhibition of urease is a significant therapeutic strategy for the eradication of H. pylori and the treatment of associated gastroduodenal diseases. ekb.egnih.govmdpi.com

While numerous compounds have been investigated for their urease inhibitory potential, including flavonoids and various synthetic molecules, there is a notable lack of direct experimental research on the urease inhibitory activity of 1,3,4,5-tetracaffeoylquinic acid and its closely related caffeoylquinic acid (CQA) derivatives. nih.govnih.gov Research has primarily focused on other classes of natural and synthetic compounds.

Glucose 6-Phosphatase (Glc-6-Pase) and Maltase Inhibition

Glucose 6-Phosphatase (Glc-6-Pase) Inhibition

Glucose-6-phosphatase (Glc-6-Pase) is a key enzyme in the regulation of blood glucose levels, catalyzing the final step of gluconeogenesis and glycogenolysis in the liver. A study investigating a standardized decaffeinated green coffee extract identified chlorogenic acids, which include caffeoylquinic acids and dicaffeoylquinic acids, as the primary compounds responsible for the competitive inhibition of Glc-6-Pase. researchgate.net The research highlighted that the specific positioning of the caffeoyl residue on the quinic acid core is a critical factor in determining the inhibitory activity. researchgate.net

Further in silico screening of various chlorogenic acids against the human glucose-6-phosphate translocase (T1), a crucial component of the Glc-6-Pase system, has provided more detailed insights. This study included 3,4,5-tricaffeoylquinic acid and other related CQAs. doi.orgacs.org The research aimed to identify competitive inhibitors that could block the transport of glucose-6-phosphate, thereby reducing hepatic glucose output. acs.org

Maltase Inhibition

Maltase is an α-glucosidase enzyme located in the brush border of the small intestine that is responsible for the breakdown of maltose (B56501) into glucose, which is then absorbed into the bloodstream. The inhibition of this enzyme can help to control postprandial hyperglycemia. Research on the maltase inhibitory effects of CQAs has shown varied results. One study found that 5-caffeoylquinic acid did not significantly inhibit maltase activity.

Implications of Binding Affinity from In Silico Molecular Docking

In silico molecular docking studies are computational methods used to predict the binding orientation and affinity of a ligand to a target protein, providing insights into potential inhibitory mechanisms at a molecular level.

In the context of glucose metabolism, a significant in silico study has been conducted on the interaction of various chlorogenic acids, including 3,4,5-tricaffeoylquinic acid, with the glucose-6-phosphate translocase (T1) component of the Glc-6-Pase system. doi.orgacs.org This research provides a foundational understanding of how CQAs may interfere with glucose transport, suggesting a competitive binding mechanism. acs.org Another in silico investigation focused on the binding of caffeic acid to protein tyrosine phosphatase 1B (PTP1B), another enzyme involved in glucose regulation, demonstrating a strong binding affinity. acs.org Although not directly targeting Glc-6-Pase or maltase, this study further supports the potential of caffeic acid derivatives to interact with key enzymes in metabolic pathways.

Antimicrobial Effects and Mechanisms

Antibacterial Activity (e.g., against Escherichia coli, Bacillus subtilis, Micrococcus luteus, Pseudomonas aeruginosa)

Caffeoylquinic acids and plant extracts rich in these compounds have demonstrated notable antibacterial properties against a range of pathogenic bacteria.

Extracts from chicory (Cichorium intybus), a plant known to be rich in caffeic acid derivatives, have shown antibacterial activity against both Gram-positive and Gram-negative bacteria. researchgate.netnih.govresearchgate.netmdpi.comjcdr.net Studies have reported that chicory extracts are effective against Bacillus subtilis, Staphylococcus aureus, and to a lesser extent, Escherichia coli and Pseudomonas aeruginosa. nih.govresearchgate.netjcdr.net The antibacterial efficacy is often more pronounced against Gram-positive bacteria. nih.gov

A potential mechanism for the antibacterial action of some CQAs against Gram-positive bacteria is the inhibition of efflux pumps. A study on 4',5'-O-dicaffeoylquinic acid from Artemisia absinthium revealed its ability to inhibit the NorA efflux pump in Staphylococcus aureus, a key mechanism of multidrug resistance. nih.gov This suggests that CQAs may act as adjuvants to enhance the efficacy of existing antibiotics.

Table 1: Antibacterial Activity of Chicory Extracts (Rich in Caffeoylquinic Acids)

Bacterial Strain	Extract Source	Observed Effect	Reference
Escherichia coli	Chicory Root and Leaves	Antimicrobial potential observed	jcdr.net
Bacillus subtilis	Chicory Root	Bacteriostatic activity	researchgate.net
Micrococcus luteus	Chicory Root	Inhibitory effect	researchgate.net
Pseudomonas aeruginosa	Chicory Root and Leaves	Antimicrobial potential observed	jcdr.net

This table is interactive. Click on the headers to sort the data.

Antifungal and Antiparasitic Potential

The constituent parts of caffeoylquinic acids, namely caffeic acid and quinic acid, are recognized for their antifungal properties. researchgate.net Caffeic acid is known to inhibit 1,3-β-D-glucan synthase, an essential enzyme for fungal cell wall synthesis. researchgate.net The combination of caffeic acid and quinic acid has been shown to have a general antifungal effect against various fungal pathogens. researchgate.net Dicaffeoylquinic acids have also been highlighted for their antimicrobial effects, which would include antifungal activity. frontiersin.org

While direct studies on the antiparasitic activity of 1,3,4,5-tetracaffeoylquinic acid are limited, plants from the Artemisia genus, which are known to contain caffeoylquinic acids, have a long history of use in treating parasitic infections. mdpi.com This suggests a potential avenue for future research into the antiparasitic effects of purified CQAs.

Antiviral Research (e.g., HIV RNase H Inhibition, Hepatitis C Virus)

Caffeoylquinic acids have emerged as promising candidates in antiviral research, with studies demonstrating activity against both Human Immunodeficiency Virus (HIV) and Hepatitis C Virus (HCV).

HIV RNase H Inhibition

The ribonuclease H (RNase H) activity of HIV-1 reverse transcriptase is essential for the replication of the viral genome, making it a key target for antiretroviral therapy. nih.govnih.gov Research has identified dicaffeoylquinic and tricaffeoylquinic acids as potent inhibitors of HIV. nih.gov A study on extracts from Helichrysum populifolium led to the identification of 3,4-dicaffeoylquinic acid, 3,5-dicaffeoylquinic acid, 4,5-dicaffeoylquinic acid, and 1,3,5-tricaffeoylquinic acid as compounds with significant anti-HIV activity. nih.gov Another study found that 4,5-di-O-caffeoylquinic acid exhibited inhibitory activity against HIV-1 reverse transcriptase. researchgate.net The mechanism of action for some RNase H inhibitors involves the chelation of divalent cations in the enzyme's active site, a property that the multiple hydroxyl groups of CQAs could facilitate. nih.govnih.gov

Hepatitis C Virus

Studies have shown that caffeic acid can inhibit the propagation of the Hepatitis C Virus (HCV). nih.gov The inhibitory effect of caffeic acid appears to occur at the initial stages of infection, between viral entry and the translation of the viral RNA genome. nih.gov While research on specific higher-order CQAs like 1,3,4,5-tetracaffeoylquinic acid against HCV is less common, the activity of caffeic acid suggests that its derivatives may also possess anti-HCV properties. Conversely, one study on a methyl ester of 3,4,5-tricaffeoylquinic acid found that it facilitated the replication of the Hepatitis B Virus (HBV), indicating that the specific structure of the CQA and the type of virus are critical determinants of the biological effect. nih.gov

Table 2: Antiviral Research Findings for Caffeoylquinic Acids

Virus	Compound/Extract	Key Finding	Reference
HIV-1	Dicaffeoylquinic and Tricaffeoylquinic Acids	Significant anti-HIV activity	nih.gov
HIV-1	4,5-di-O-caffeoylquinic acid	Inhibition of reverse transcriptase	researchgate.net
Hepatitis C Virus (HCV)	Caffeic Acid	Inhibition of viral propagation	nih.gov
Hepatitis B Virus (HBV)	3,4,5-tricaffeoylquinic acid methyl ester	Facilitated viral replication	nih.gov

This table is interactive. Click on the headers to sort the data.

Anti-inflammatory Pathways and Cellular Mechanisms

The anti-inflammatory potential of caffeoylquinic acids is a significant area of research. Studies on various CQA isomers demonstrate their ability to interfere with key inflammatory signaling pathways, thereby reducing the production of inflammatory mediators.

Nuclear factor-kappa B (NF-κB) is a crucial transcription factor that regulates genes involved in immune and inflammatory responses. nih.gov Its activation is a key step in the inflammatory cascade. Research on analogues of 1,3,4,5-tetracaffeoylquinic acid has shown potent inhibitory effects on this pathway.

For instance, 3,4,5-tricaffeoylquinic acid (TCQA) has been found to suppress the activation of NF-κB in human keratinocytes stimulated by tumor necrosis factor-alpha (TNF-α) and lipopolysaccharide (LPS). nih.govresearchgate.net This inhibition prevents the translocation of the NF-κB p65 subunit to the nucleus, a critical step for its activity. semanticscholar.org Similarly, 4,5-dicaffeoylquinic acid has been shown to mediate its anti-inflammatory effects by suppressing the nuclear translocation of NF-κB. semanticscholar.org The mechanism often involves inhibiting the phosphorylation of IκB-α, the inhibitory protein that sequesters NF-κB in the cytoplasm. semanticscholar.org This suppression of the NF-κB pathway is also linked to the antioxidant properties of these compounds, as reactive oxygen species can act as signaling molecules that trigger NF-κB activation. nih.gov

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is the primary regulator of the cellular antioxidant response. mdpi.com By activating this pathway, cells can defend against oxidative stress, which is a key driver of inflammation. mdpi.com Caffeoylquinic acids are considered potential activators of the Nrf2 pathway. nih.govnih.gov

Studies on 3,4,5-tricaffeoylquinic acid (TCQA) have demonstrated its ability to significantly increase the activity of Nrf2. mdpi.com In HaCaT keratinocytes, TCQA treatment led to a dose-dependent increase in the protein expression of Nrf2 and its downstream target, hemeoxygenase-1 (HO-1), a potent antioxidant enzyme. mdpi.com This suggests that the anti-inflammatory and cytoprotective effects of these compounds are at least partially due to their ability to bolster the cell's own antioxidant defenses through Nrf2 activation. mdpi.com The catechol moiety (the 3,4-dihydroxyphenyl group) present in the caffeoyl portion of the molecule is thought to be crucial for this activity, as it can be oxidized to an electrophilic form that reacts with Keap1, the protein that represses Nrf2, thereby releasing Nrf2 to activate the antioxidant response. nih.gov

Cytokines are signaling proteins that orchestrate the inflammatory response. Overproduction of pro-inflammatory cytokines can lead to tissue damage and chronic inflammation. Caffeoylquinic acids have been shown to effectively modulate the production of these key mediators.

In human keratinocytes, 3,4,5-tricaffeoylquinic acid inhibited the production of pro-inflammatory cytokines like Interleukin-1β (IL-1β) and IL-8, as well as chemokines such as CCL17 and CCL27, when stimulated by TNF-α. nih.gov Further research showed it also attenuated the LPS-stimulated production of inflammatory mediators. researchgate.net Likewise, 4,5-dicaffeoylquinic acid significantly inhibited the lipopolysaccharide-induced expression of TNF-α, IL-1β, and IL-6 in RAW264.7 macrophage cells. semanticscholar.org This cytokine suppression is a direct consequence of inhibiting upstream signaling pathways like NF-κB and MAPKs. nih.govsemanticscholar.org

Table 1: Effects of Caffeoylquinic Acid Derivatives on Pro-inflammatory Cytokines

Compound	Cell/Model System	Stimulant	Inhibited Cytokines	Source
3,4,5-Tricaffeoylquinic Acid	Human Keratinocytes	TNF-α	IL-1β, IL-8, CCL17, CCL27	nih.gov
3,4,5-Tricaffeoylquinic Acid	Human Keratinocytes	LPS	General inflammatory mediators	researchgate.net
4,5-Dicaffeoylquinic Acid	RAW264.7 Macrophages	LPS	TNF-α, IL-1β, IL-6	semanticscholar.org

| 5-Caffeoylquinic Acid | Caco-2 Cells | TNF-α, H₂O₂ | IL-8 | researchgate.net |

Neuroprotective Properties and Proposed Mechanisms

There is growing evidence for the neuroprotective effects of caffeoylquinic acids, suggesting their potential in the context of age-related cognitive decline and neurodegenerative diseases. nih.gov These properties are attributed to several mechanisms, including strong antioxidant activity and the ability to influence neuronal cell function. nih.govresearchgate.net

Studies using 3,4,5-tricaffeoylquinic acid (TCQA) in a mouse model of aging (SAMP8) demonstrated that oral administration improved cognitive performance in spatial learning and memory tasks. nih.gov Mechanistically, TCQA was found to promote adult neurogenesis in the dentate gyrus of the brain, as evidenced by an increase in newborn neurons. nih.gov In human neural stem cells, TCQA was shown to induce neuronal differentiation. nih.gov Other CQA derivatives, such as 3,5-dicaffeoylquinic acid, have been shown to protect neuronal cells from amyloid-beta-induced toxicity. nih.govresearchgate.net This protection is linked to the upregulation of key enzymes involved in cellular energy metabolism, such as phosphoglycerate kinase-1, leading to increased ATP production in neuronal cells. researchgate.net The general neuroprotective mechanisms proposed for CQAs also include the suppression of inflammatory signaling pathways like NF-κB and MAPK within the central nervous system. nih.gov

Anticancer/Antitumor Activity

The dysregulation of apoptosis, or programmed cell death, is a hallmark of cancer. nih.gov Targeting apoptotic pathways is a promising strategy for anticancer therapy. nih.gov Caffeoylquinic acids have demonstrated potential in this area by selectively inducing apoptosis in cancer cells. nih.govnih.gov

Research on 1,3,5-tricaffeoylquinic acid, an isomer of the title compound, has provided detailed insights into the pro-apoptotic mechanisms of this class of molecules. In studies using A2780 human ovarian cancer cells, 1,3,5-tricaffeoylquinic acid was shown to be highly cytotoxic and induced significant apoptosis. nih.govnih.gov

The compound was found to activate both the extrinsic and intrinsic apoptotic pathways. nih.gov Activation of the extrinsic pathway was indicated by the cleavage and activation of caspase-8. nih.gov For the intrinsic, mitochondria-mediated pathway, the compound increased the levels of the pro-apoptotic protein Bax while decreasing the anti-apoptotic protein Bcl-2. nih.govnih.gov This shift in the Bax/Bcl-2 ratio facilitates the release of cytochrome c from the mitochondria, which in turn activates caspase-9. nih.gov Both caspase-8 and caspase-9 converge to activate the executioner caspase-3, which then cleaves key cellular substrates, including poly (ADP-ribose) polymerase (PARP), leading to cell death. nih.gov

Table 2: Modulation of Apoptosis-Related Factors by 1,3,5-Tricaffeoylquinic Acid in Ovarian Cancer Cells

Apoptotic Factor	Effect	Pathway	Source
Caspase-8	Increased cleavage/activation	Extrinsic	nih.govnih.gov
Bax	Increased levels	Intrinsic	nih.govnih.gov
Bcl-2	Decreased levels	Intrinsic	nih.govnih.gov
Caspase-9	Increased cleavage/activation	Intrinsic	nih.gov
Caspase-3	Increased cleavage/activation	Common	nih.gov

| PARP | Increased cleavage | Common | nih.govnih.gov |

Table 3: List of Compound Names

Compound Name	Abbreviation
1,3,4,5-Tetracaffeoylquinic acid	1,3,4,5-tetraCQA
3,4,5-Tricaffeoylquinic acid	TCQA
1,3,5-Tricaffeoylquinic acid	-
4,5-Dicaffeoylquinic acid	4,5-diCQA
3,5-Dicaffeoylquinic acid	3,5-diCQA
5-Caffeoylquinic acid	5-CQA
Caffeic acid	-
Quinic acid	-
Interleukin-1β	IL-1β
Interleukin-6	IL-6
Interleukin-8	IL-8

Interference with Cell Division Cycle and Metastasis

There is currently a lack of specific studies on the direct effects of 1,3,4,5-tetracaffeoylquinic acid on the cell division cycle and cancer metastasis. However, extensive research on other CQA derivatives demonstrates their potential to interfere with these crucial cancer progression processes.

Generally, polyphenolic compounds can induce cell cycle arrest and apoptosis through various mechanisms, including the regulation of key proteins. mdpi.com For instance, the tumor suppressor protein p53 can halt the cell cycle at the G1 phase to allow for DNA repair or, if the damage is too severe, trigger programmed cell death (apoptosis). frontiersin.org

Studies on specific CQAs have shown significant anti-cancer activity:

5-Caffeoylquinic Acid (Chlorogenic Acid) : In human colon adenocarcinoma HT-29 cells, 5-caffeoylquinic acid has been shown to reduce cell viability by inducing specific changes in the cell cycle and increasing the rate of apoptosis. nih.gov In non-small cell lung cancer (NSCLC) cells, it effectively inhibits mitogen-stimulated invasion. nih.govnih.gov This anti-invasive action was linked to the inactivation of the p70S6K signaling pathway in p53 wild-type cells and the inactivation of Akt in p53-deficient cells. nih.govnih.gov

Dicaffeoylquinic Acids (diCQAs) : Research has shown that 4,5-di-O-caffeoylquinic acid can inhibit the proliferation of gastric adenocarcinoma (AGS) cells. nih.gov This inhibition is associated with cell cycle arrest in the G1 phase, an increase in the expression of pro-apoptotic proteins like Bax and caspase-3, and a decrease in the expression of anti-apoptotic and pro-survival proteins such as Bcl-2, cyclin D1, and c-myc. nih.gov Furthermore, 1,3-dicaffeoylquinic acid has been reported to suppress proliferation and metastasis in breast cancer cell lines. mdpi.com

Tricaffeoylquinic Acids (triCQAs) : In human ovarian cancer cells (A2780), 1,3,5-tricaffeoylquinic acid has demonstrated the ability to induce apoptosis. This process involves the activation of both extrinsic (caspase-8) and intrinsic (Bax/Bcl-2 and caspase-9) apoptotic pathways. wu.ac.th

Table 1: Effects of Various Caffeoylquinic Acids on Cell Cycle and Metastasis-Related Proteins This table presents data for related CQA compounds, as specific data for 1,3,4,5-tetracaffeoylquinic acid is not available.

Compound	Cancer Cell Line	Effect	Mechanism/Target	Source
5-Caffeoylquinic Acid	A549 (Lung)	Inhibited cell invasion	Inactivation of p70S6K pathway	nih.gov
5-Caffeoylquinic Acid	H1299 (Lung)	Inhibited cell invasion	Inactivation of Akt	nih.gov
4,5-di-O-Caffeoylquinic Acid	AGS (Gastric)	Inhibited proliferation, Induced G1 phase arrest	Down-regulation of cyclin D1, c-myc, Bcl-2	nih.gov
1,3,5-Tricaffeoylquinic Acid	A2780 (Ovarian)	Induced apoptosis	Activation of caspases-8, -9, -3; Increased Bax/Bcl-2 ratio	wu.ac.th

Impact on Cancer Cell Metabolism

Specific research detailing the impact of 1,3,4,5-tetracaffeoylquinic acid on cancer cell metabolism is not currently available. Cancer cells famously exhibit altered metabolism, characterized by an increased rate of glycolysis even in the presence of oxygen—a phenomenon known as the "Warburg effect". nih.gov This metabolic shift provides the energy and molecular building blocks necessary for rapid cell proliferation. mdpi.comnih.gov Key targets for disrupting cancer metabolism include glucose transporters (like GLUT1) and rate-limiting glycolytic enzymes such as hexokinase (HK), phosphofructokinase (PFK), and pyruvate (B1213749) kinase (PK). nih.gov

While direct evidence for 1,3,4,5-tetracaffeoylquinic acid is absent, other natural products, including related phenolic compounds, have been shown to target these pathways. nih.gov For example, some flavonoids can suppress the expression of GLUT1 and HK2, thereby interfering with the enhanced glucose uptake and glycolysis that fuel tumor growth. The regulation of these metabolic pathways is often linked to major signaling networks like PI3K/Akt/mTOR and transcription factors such as HIF-1α, which are central to the metabolic reprogramming of cancer cells. mdpi.com

Modulation of Glucose and Lipid Metabolism

There are no specific studies investigating the role of 1,3,4,5-tetracaffeoylquinic acid in the modulation of glucose and lipid metabolism. However, this is a well-documented area of activity for other CQA isomers, which have shown significant potential in managing metabolic disorders.

3-Caffeoylquinic Acid (Neochlorogenic Acid) : In animal models of insulin (B600854) resistance induced by a high-fat, high-fructose diet, 3-CQA was found to improve both glucose and lipid metabolism. Its mechanisms include enhancing insulin sensitivity, reducing fasting blood glucose, and normalizing lipid profiles. These effects are achieved by suppressing genes involved in hepatic glucose production (gluconeogenesis) and fat synthesis (lipogenesis), while increasing the expression of the GLUT4 glucose transporter in skeletal muscle, which facilitates glucose uptake from the blood.

5-Caffeoylquinic Acid (Chlorogenic Acid) : This is the most abundant CQA and has been widely studied for its metabolic benefits. It helps regulate glucose and lipid metabolism by activating AMP-activated protein kinase (AMPK), a key cellular energy sensor. Activation of AMPK can suppress the production of glucose in the liver and reduce fatty acid synthesis. Studies have also shown that 5-CQA can modulate the activity of peroxisome proliferator-activated receptor-alpha (PPAR-α), a nuclear receptor that plays a critical role in lipid clearance in the liver.

Dicaffeoylquinic Acids (diCQAs) : In diabetic mouse models, diCQAs have been shown to exert anti-diabetic effects by modulating gut microbiota and bile acid metabolism. These actions lead to an upregulation of proteins involved in glucose and lipid metabolism in the liver and muscle, such as those in the AKT and AMPK signaling pathways, ultimately helping to alleviate hyperglycemia. CQA derivatives from purple sweet potato have also been found to modulate mitochondrial function in liver cells, improving their capacity to oxidize fatty acids, which is relevant for conditions like hepatic steatosis (fatty liver). ebi.ac.uk

Table 2: Mechanisms of Related Caffeoylquinic Acids in Glucose and Lipid Metabolism This table presents data for related CQA compounds, as specific data for 1,3,4,5-tetracaffeoylquinic acid is not available.

Compound	Primary Effect	Key Molecular Mechanisms	Source
3-Caffeoylquinic Acid	Improves insulin sensitivity; Lowers blood glucose and lipids	Suppresses hepatic gluconeogenic & lipogenic genes; Increases muscle GLUT4 expression
5-Caffeoylquinic Acid	Regulates glucose and lipid homeostasis	Activates AMP-activated protein kinase (AMPK); Modulates PPAR-α expression
Dicaffeoylquinic Acids	Anti-diabetic effects	Modulates gut microbiota and bile acid metabolism; Upregulates AKT/AMPK pathways
CQA Derivatives (general)	Improves fatty acid oxidation	Modulates mitochondrial function in hepatocytes	ebi.ac.uk

Structure Activity Relationship Sar Studies of 1,3,4,5 Tetracaffeoylquinic Acid and Cqa Isomers

Influence of Caffeoyl Moiety Number and Position on Bioactivity

The degree of esterification of quinic acid with caffeic acid moieties is a critical determinant of the bioactivity of CQAs. Research suggests that the number of caffeoyl groups is directly correlated with certain biological activities. For instance, an increase in the number of caffeoyl groups bound to the quinic acid has been shown to enhance the accelerating activity on ATP production nih.govresearchgate.net. This suggests that a higher degree of caffeoylation may lead to more potent effects in specific biological assays.

The position of the caffeoyl groups on the quinic acid ring also plays a significant role in the biological activity of these compounds. For example, in the case of dicaffeoylquinic acids (diCQAs), isomers with caffeoyl groups substituted at the C-4 position, such as 3,4-diCQA and 4,5-diCQA, have demonstrated stronger physiological activities compared to 3,5-diCQA mdpi.comnih.gov. This highlights the importance of the substitution pattern in determining the potency of these compounds. The spatial arrangement of the caffeoyl groups can influence how the molecule interacts with biological targets, thereby affecting its efficacy.

The polarity of CQAs is also influenced by the number of caffeic acid substituents. As the degree of esterification increases, the polarity of the CQA molecule decreases, leading to the following trend: monoCQAs > diCQAs > triCQAs > tetraCQA nih.gov. This change in polarity can affect the solubility and bioavailability of the compounds, which in turn can impact their biological activity.

Compound	Number of Caffeoyl Groups	Observed Effect on Bioactivity
Mono-CQAs	1	Base level of activity
Di-CQAs	2	Increased activity compared to mono-CQAs in some assays. Positional isomerism is a key factor.
Tri-CQAs	3	Generally higher activity than di-CQAs. For example, 3,4,5-tri-O-caffeoylquinic acid showed the highest accelerating activity on ATP production among tested compounds. nih.gov
1,3,4,5-TetraCQA	4	Expected to have potent activity due to the high number of caffeoyl groups, although less studied.

Impact of Stereochemistry on Biological Activity

Stereochemistry, the three-dimensional arrangement of atoms in a molecule, is a crucial factor that governs the biological activity of many natural compounds, including CQAs. longdom.orgnih.govresearchgate.netmalariaworld.org The quinic acid core of CQAs possesses four chiral centers, which means that a number of stereoisomers can exist for each CQA nih.gov. These stereoisomers, while having the same chemical formula and connectivity of atoms, can exhibit significantly different biological activities.

The spatial arrangement of the hydroxyl and caffeoyl groups on the quinic acid ring can affect how the molecule binds to its biological targets, such as enzymes and receptors. nih.govbiomedgrid.com This is because biological targets are themselves chiral and will interact differently with different stereoisomers of a ligand. Even subtle changes in the stereochemistry of a CQA can lead to significant differences in its pharmacological profile, including its potency and efficacy.

Comparison of 1,3,4,5-Tetracaffeoylquinic Acid Activity Profile with Mono-, Di-, and Tri-CQAs

As the number of caffeoyl groups attached to the quinic acid core increases, a corresponding increase in certain biological activities is often observed. This trend suggests that 1,3,4,5-tetracaffeoylquinic acid, with its four caffeoyl moieties, is likely to exhibit a potent activity profile compared to its mono-, di-, and tri-acylated counterparts.

Studies have shown that tri-caffeoylquinic acids (triCQAs), such as 3,4,5-tri-O-caffeoylquinic acid, can display stronger bioactivities than diCQAs mdpi.com. For example, 3,4,5-tri-O-caffeoylquinic acid demonstrated a more potent ability to induce ATP synthesis compared to diCQAs mdpi.com. This enhanced activity is attributed to the increased number of caffeoyl groups, which can lead to greater steric hindrance and a more pronounced effect on biological targets mdpi.com.

While 1,3,4,5-tetracaffeoylquinic acid is less common and has been the subject of fewer studies, the existing data on other CQAs suggest that it would likely follow this trend of increasing activity with a higher degree of caffeoylation. The four caffeoyl groups in 1,3,4,5-tetracaffeoylquinic acid would provide a large surface area for interaction with biological targets and could contribute to a high level of antioxidant and other activities.

CQA Class	Number of Caffeoyl Groups	Relative Bioactivity (General Trend)
Mono-CQAs	1	Baseline activity
Di-CQAs	2	Higher than mono-CQAs
Tri-CQAs	3	Higher than di-CQAs
Tetra-CQAs	4	Potentially the highest activity

Significance of Quinic Acid Methyl Esterification on Activity

Methyl esterification of the carboxylic acid group on the quinic acid moiety is a chemical modification that can significantly impact the biological activity of CQAs. The methyl esters of chlorogenic acids, also known as methyl quinates, can be found in nature or can be formed as artifacts during extraction processes using methanol (B129727) researchgate.net.

For example, a study comparing the activity of 3,5-di-O-caffeoylquinic acid with its methyl ester derivative found that the methyl ester exhibited different levels of activity in accelerating ATP production researchgate.net. This suggests that the presence of the methyl group can modulate the interaction of the CQA with its biological targets. The specific effects of methyl esterification can vary depending on the CQA and the biological activity being assessed. Further research is needed to fully understand the structure-activity relationships of these methylated derivatives.

Degradation and Stability of 1,3,4,5 Tetracaffeoylquinic Acid and Related Cqas

Factors Influencing Degradation and Transformation (e.g., Heat, pH, Water Content, Enzymatic Action)

The structural integrity of 1,3,4,5-tetracaffeoylquinic acid and its related compounds is significantly affected by several factors, including temperature, pH, the solvent environment, and enzymatic activity. nih.govmdpi.com

Heat: Temperature is a major factor affecting the stability of CQAs. mdpi.com High temperatures, such as those used in cooking or roasting, can lead to significant degradation and transformation. nih.govnih.gov For instance, heating 5-O-caffeoylquinic acid (5-CQA) in water results in isomerization and hydrolysis. nih.gov Studies on sweet potatoes have shown that cooking methods like steaming, deep-frying, and baking reduce the content of 5-CQA and 3,5-dicaffeoylquinic acid (3,5-diCQA) through thermal decomposition and isomerization. nih.gov In general, mono-acyl CQAs are considerably more stable under heating than di-acyl CQAs. nih.govmdpi.com Among di-acyl CQAs, stability can vary, with 4,5-diCQA showing less thermal stability compared to 3,4-diCQA and 3,5-diCQA when stored at room temperature. nih.gov

pH: The pH of the surrounding medium plays a crucial role in CQA stability. researchgate.net CQAs are generally more stable under acidic conditions. nih.gov At neutral and basic pH values (pH > 6), degradation and isomerization occur more rapidly. nih.govresearchgate.net For example, 5-CQA shows significant degradation in aqueous solutions with pH values greater than 5 at 37°C. researchgate.net The transformation of 5-CQA is accelerated with increasing pH, highlighting its alkali sensitivity. nih.gov Maintaining a slightly acidic pH is therefore important for preserving the integrity of these compounds. researchgate.net

Water Content and Solvents: The presence of water is necessary for hydrolysis reactions, which break down CQAs into quinic acid and caffeic acid. nih.gov The choice of solvent also influences stability. A study comparing CQA stability in methanol (B129727) and 50% aqueous methanol found that degradation was more pronounced in 100% methanol, possibly due to the formation of methanol adducts or esters. nih.gov CQAs are generally unstable when dissolved in methanol, especially when combined with exposure to light and room temperature. mdpi.com

Enzymatic Action: Enzymes can selectively or non-selectively hydrolyze CQAs and their derivatives. For example, hog liver esterase has been shown to selectively hydrolyze chlorogenic acid lactones (CQALs), while chlorogenate esterase hydrolyzes both CQAs and their corresponding lactones in a non-selective manner. nih.gov This enzymatic action can be utilized to specifically target and reduce certain compounds, such as bitter-tasting lactones in coffee. nih.gov

Table 1: Stability of Various Caffeoylquinic Acids (CQAs) under Different Conditions

Compound	Condition	Observation	Reference
Mono-acyl CQAs	Room Temperature	Generally stable.	mdpi.com
Di-acyl CQAs	Room Temperature	Less stable than mono-acyl CQAs; 1,3-diCQA is more stable than other di-acyl CQAs.	nih.govmdpi.com
5-CQA	Heating at 100°C	Relatively stable, with small amounts of 3-CQA and 4-CQA forming.	nih.gov
3,5-diCQA	Heating at 100°C	Decreased more rapidly than 5-CQA, with formation of 3,4- and 4,5-diCQA.	nih.gov
CQAs	Neutral to Basic pH	Isomerization and degradation occur rapidly.	nih.gov
CQAs	Methanol Solvent	Unstable, especially with light and heat exposure.	mdpi.com

Isomerization and Transesterification Processes

Isomerization, primarily through acyl migration, is a key transformation process for CQAs, often prompted by heat or changes in pH. nih.govnih.gov This process involves the intramolecular transfer of the caffeoyl group from one hydroxyl position on the quinic acid ring to another.

For mono-CQAs, the acyl migration follows a common pathway: 5-CQA ⇌ 4-CQA ⇌ 3-CQA. nih.gov A similar mechanism occurs for di-CQAs, for example: 4,5-diCQA ⇌ 3,5-diCQA ⇌ 3,4-diCQA. nih.gov This isomerization can be observed during food processing, such as the heating of sweet potatoes, where 5-CQA converts to 3-CQA and 4-CQA, and 3,5-diCQA converts to 3,4-diCQA and 4,5-diCQA. nih.gov The steric hindrance of the ester groups plays a role, with mono-acyl CQAs being more stable than di-CQAs partly because equatorial ester bonds increase molecular stability. nih.gov

Transesterification (or interesterification) is another transformation process that can occur. This was observed in a study with ileostomy volunteers, where CQAs from apple products underwent interesterification during gastrointestinal passage, a reaction not seen with CQAs from coffee in the same study. nih.gov This suggests that the food matrix can significantly influence the types of chemical transformations that CQAs undergo. nih.gov

Table 2: Examples of CQA Isomerization Reactions

Starting Isomer	Resulting Isomer(s)	Condition	Reference
5-CQA	3-CQA and 4-CQA	Heating	nih.govnih.gov
3,5-diCQA	3,4-diCQA and 4,5-diCQA	Heating	nih.gov
3-CQA	4-CQA and 5-CQA	Neutral/Basic pH	nih.gov
3,5-diCQA	3,4-diCQA and 4,5-diCQA	Neutral/Basic pH	nih.gov

Formation of Degradation Products (e.g., Chlorogenic Acid Lactones)

The degradation of CQAs leads to a variety of smaller molecules through processes like isomerization, hydrolysis, and methylation. mdpi.com Hydrolysis, for instance, splits the ester bond to yield caffeic acid and quinic acid. nih.gov

A significant class of degradation products formed, particularly during the thermal processing of CQA-rich materials like coffee beans, are chlorogenic acid lactones (CGLs or CQLs). nih.govacs.org These compounds are formed through the dehydration and intramolecular cyclization of CQAs during roasting. nih.govresearchgate.net The formation of these lactones is dependent on the degree of roasting, with a light to medium roast typically yielding the maximum amount. researchgate.net

Several CGLs have been identified, including:

3-caffeoylquinic-1,5-lactone (3-CQL)

4-caffeoylquinic-1,5-lactone (4-CQL)

3,4-dicaffeoylquinic-1,5-lactone (3,4-diCQL) nih.govacs.org

Interestingly, the relative levels of the lactone products can be reversed compared to their CQA precursors in the raw material. nih.govacs.org This suggests that isomerization of the CQAs often precedes the formation of lactones during processes like roasting. nih.govacs.orgresearchgate.net

Table 3: Identified Degradation Products of Caffeoylquinic Acids (CQAs)

Degradation Pathway	Precursor(s)	Product(s)	Condition/Context	Reference
Isomerization	di-acyl CQAs	cis-isomers	Storage	mdpi.com
Hydrolysis	CQAs	Caffeic acid, Quinic acid	Heating in water	nih.gov
Lactonization	3-CQA, 4-CQA	3-CQL, 4-CQL	Coffee Roasting	nih.govacs.org
Lactonization	3,4-diCQA	3,4-diCQL	Coffee Roasting	nih.gov
Methylation	CQAs	Methylated CQAs	Storage	mdpi.com

Future Research Directions and Perspectives for 1,3,4,5 Tetracaffeoylquinic Acid

Advancements in Isolation and Analytical Characterization Methodologies

The comprehensive characterization of caffeoylquinic acids (CQAs), including 1,3,4,5-tetracaffeoylquinic acid, is still in the early stages of development. nih.gov A primary challenge in studying this and other CQAs is their propensity to degrade and transform during extraction and processing. nih.gov The development of advanced and reliable characterization methods is therefore crucial.

Future research should focus on refining existing techniques and developing novel methodologies for the efficient isolation and purification of 1,3,4,5-tetracaffeoylquinic acid. This includes optimizing extraction parameters from various plant matrices and employing advanced chromatographic techniques. Furthermore, the lack of commercially available authentic standards for many CQA isomers hinders their unambiguous identification. nih.gov The synthesis of a pure standard for 1,3,4,5-tetracaffeoylquinic acid would be a significant step forward, enabling more accurate quantification and facilitating in-depth biological studies.

Modern analytical techniques will play a pivotal role in these advancements. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are indispensable for structural elucidation. mdpi.com Continued innovation in these areas will be essential for overcoming the current analytical challenges.

Discovery and Engineering of Novel Biosynthetic Pathways

The biosynthesis of caffeoylquinic acids occurs through the phenylpropanoid pathway. nih.govresearchgate.net While the general pathway is understood, the specific enzymes and regulatory mechanisms leading to the formation of more complex molecules like 1,3,4,5-tetracaffeoylquinic acid are not fully elucidated.

Currently, several biosynthetic routes for chlorogenic acid (CGA), a simpler CQA, have been identified in plants. nih.govresearchgate.netresearchgate.netfrontiersin.org These pathways involve a series of enzymatic reactions catalyzed by enzymes such as phenylalanine ammonia-lyase (PAL), cinnamate (B1238496) 4-hydroxylase (C4H), and various transferases. researchgate.netfrontiersin.org It is believed that dicaffeoylquinic and tricaffeoylquinic acids are synthesized from monocaffeoylquinic acids, but the precise mechanisms and the enzymes responsible for the addition of multiple caffeoyl groups are still under investigation. nih.gov For instance, hydroxycinnamoyl-CoA shikimate/quinate hydroxycinnamoyl transferases (HCT/HQT) have been shown to be capable of synthesizing 3,5-O-dicaffeoylquinic acid in vitro. nih.govnih.gov

A significant area for future research is the discovery and characterization of the specific acyltransferases that catalyze the sequential esterification of quinic acid to form 1,3,4,5-tetracaffeoylquinic acid. Understanding these enzymatic steps will open the door to metabolic engineering strategies aimed at enhancing the production of this compound. By overexpressing key biosynthetic genes in plants or microbial hosts like Saccharomyces cerevisiae, it may be possible to create sustainable and high-yield production platforms for 1,3,4,5-tetracaffeoylquinic acid and other valuable CQAs. nih.govacs.org

Deepening Understanding of Molecular Mechanisms Underlying Biological Activities

Preliminary research suggests that CQAs possess a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. nih.govresearchgate.net However, the specific molecular mechanisms of action for 1,3,4,5-tetracaffeoylquinic acid remain largely unexplored.

Future studies should aim to elucidate how this compound interacts with cellular targets to exert its biological effects. For example, research on other CQAs has shown they can modulate signaling pathways such as the MAPK/AP-1, NF-κB, and Nrf2 pathways. mdpi.com Investigating whether 1,3,4,5-tetracaffeoylquinic acid acts through similar or novel pathways will be crucial.

Preclinical studies using cell culture and animal models are needed to validate the therapeutic potential of this compound. For instance, other CQAs have shown promise in models of Alzheimer's disease and diabetes. nih.gov Similar investigations into 1,3,4,5-tetracaffeoylquinic acid could reveal its potential for treating various human diseases.

Exploration of Additional Natural Sources and Bioactive Components

To date, 1,3,4,5-tetracaffeoylquinic acid has been identified in a limited number of plant species, including Camellia sinensis (tea) and the aerial parts of Pluchea symphytifolia. nih.govresearchgate.net A systematic screening of a wider variety of plants, particularly those used in traditional medicine, could lead to the discovery of new and richer natural sources of this compound. nih.govresearchgate.net

Q & A

Q. What analytical methods are recommended for structural elucidation of 1,3,4,5-tetracaffeoylquinic acid and its isomers?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are critical for resolving structural ambiguity. For example, 2D-NMR (e.g., COSY, HMBC) can differentiate ester linkages at C1, C3, C4, and C5 positions, while high-resolution MS confirms molecular formulas (e.g., C₄₃H₃₆O₁₈, exact mass 840.1902) . Comparative analysis with reference standards is essential due to the prevalence of positional isomers (e.g., 1,3,4,5- vs. 1,4,5-tricaffeoylquinic acid) .

Q. How is 1,3,4,5-tetracaffeoylquinic acid biosynthesized in plants?

• Methodological Answer : Biosynthesis involves peroxidase-type p-coumaric acid 3-hydroxylase for hydroxylation and GDSL lipase-like enzymes for sequential caffeoyl transfer. In Ipomoea batatas, GDSL enzymes catalyze the transformation of mono- to di-caffeoylquinic acids, suggesting a stepwise esterification mechanism . Isotopic labeling and enzyme inhibition assays are used to trace pathway intermediates.

Q. What are the primary challenges in quantifying 1,3,4,5-tetracaffeoylquinic acid in biological matrices?

• Methodological Answer : Co-elution of isomers in HPLC and UV-spectral similarity complicate quantification. Ultra-high-performance liquid chromatography (UHPLC) coupled with tandem MS (MS/MS) using multiple reaction monitoring (MRM) is recommended for specificity. Internal standards (e.g., deuterated analogs) mitigate matrix effects .

Advanced Research Questions

Q. How do positional isomers of tetracaffeoylquinic acid influence bioactivity outcomes in in vitro studies?

• Methodological Answer : Isomer-specific bioactivity requires purified compounds for testing. For example, 1,3,4,5-tetracaffeoylquinic acid (IC₅₀ ~10 µM against Bacillus subtilis) shows distinct antibacterial potency compared to 1,4,5-tricaffeoylquinic acid due to spatial caffeoyl arrangement . Computational docking studies can predict binding affinities to molecular targets (e.g., bacterial cell wall enzymes).

Q. What experimental design considerations are critical for in vivo studies of 1,3,4,5-tetracaffeoylquinic acid?

• Methodological Answer : Standard rodent diets contain background CQAs, necessitating synthetic CQA-free diets for control groups . Dose-response studies should account for nanomolar bioactivity thresholds. Pharmacokinetic profiling (e.g., gut microbiota metabolism) via LC-MS/MS is advised to track bioavailability and metabolite formation .

Q. Why does 1,3,4,5-tetracaffeoylquinic acid lack antitrypanosomal activity despite structural similarity to active dicaffeoylquinic acids?

• Methodological Answer : Poor cellular uptake or rapid efflux may limit efficacy. Use membrane permeability enhancers (e.g., cyclodextrins) or pro-drug formulations to improve intracellular delivery. Fluorescence tagging (e.g., BODIPY-conjugated analogs) can visualize subcellular localization in Trypanosoma brucei models .

Q. How does 1,3,4,5-tetracaffeoylquinic acid modulate the Nrf2 pathway in oxidative stress models?

• Methodological Answer : Mechanistic studies require Nrf2-knockout cell lines and luciferase reporter assays. At nanomolar concentrations, it activates Nrf2-mediated antioxidant response elements (AREs), which can be quantified via qPCR for downstream genes (e.g., HO-1, NQO1) .

Q. What synthetic strategies are available for producing 1,3,4,5-tetracaffeoylquinic acid analogs?

• Methodological Answer : Chemoenzymatic synthesis using immobilized lipases (e.g., Candida antarctica lipase B) enables regioselective esterification. Ionic liquid solvents enhance reaction yields by stabilizing caffeoyl donors . Post-synthetic purification via preparative HPLC ensures isomer homogeneity.